6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 3-(4-chlorophenyl)-5-(2,6-dichlorophenyl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C16H11Cl3N2O/c17-10-6-4-9(5-7-10)14-8-11(16(22)21-20-14)15-12(18)2-1-3-13(15)19/h1-7,11H,8H2,(H,21,22)
• InChI Key: QGQKVIFHTRYKRH-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NN=C1C2=CC=C(C=C2)Cl)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H11Cl3N2O
• Molecular Weight: 353.6 g/mol

Description

6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinone, also known as 6-chloro-4-dichloro-4,5-dihydro-3(2H)-pyridazinone, is a synthetic organic compound with a wide range of applications in the scientific and medical fields. It is a white crystalline solid with a melting point of 243-245°C and a boiling point of 454°C. It is soluble in water, alcohols, and ethers, and is insoluble in benzene and other organic solvents. This compound is used in a variety of research applications, such as in the synthesis of pharmaceuticals, in the study of enzyme inhibitors, and in the development of novel drugs.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinoneichloro-4,5-dihydro-3(2H)-pyridazinone is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are involved in inflammation and pain. By blocking the action of this enzyme, the compound can reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinoneichloro-4,5-dihydro-3(2H)-pyridazinone are not fully understood. However, it is believed to have anti-inflammatory and analgesic effects, as well as the potential to inhibit the growth of certain types of cancer cells. It has also been shown to increase the production of certain hormones, such as testosterone and progesterone, and to reduce the levels of certain hormones, such as cortisol.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinoneichloro-4,5-dihydro-3(2H)-pyridazinone in laboratory experiments include its relatively low cost, its high solubility in water and alcohols, and its ability to act as an enzyme inhibitor. However, it is important to note that the compound can be toxic if handled improperly and that it can react with other chemicals in the laboratory. Therefore, proper safety precautions must be taken when handling the compound.

Future Directions

There are a number of potential future directions in which 6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinoneichloro-4,5-dihydro-3(2H)-pyridazinone can be used. These include further research into its potential anti-inflammatory and analgesic effects, its ability to act as an enzyme inhibitor, and its potential to inhibit the growth of certain types of cancer cells. It could also be used in the development of novel drugs, in the study of the structure and function of proteins and enzymes, and in the study of the metabolism of drugs and other compounds in the body. Additionally, it could be used in the development of new synthetic methods and in the synthesis of new compounds.

Synthesis Methods

6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinoneichloro-4,5-dihydro-3(2H)-pyridazinone can be synthesized through several methods. The most common method is the reaction of 4-chlorophenol and 2,6-dichlorophenol in the presence of sodium hydroxide and anhydrous zinc chloride. This reaction results in the formation of the desired compound and several byproducts. The reaction can be carried out in a solvent such as ethanol or dichloromethane. The reaction conditions must be carefully controlled to ensure a high yield of the desired product.

Scientific Research Applications

6-(4-chlorophenyl)-4-(2,6-dichlorophenyl)-4,5-dihydro-3(2H)-pyridazinoneichloro-4,5-dihydro-3(2H)-pyridazinone has a wide range of applications in the scientific and medical fields. It is used in the synthesis of pharmaceuticals, in the study of enzyme inhibitors, and in the development of novel drugs. It is also used as a reagent in organic synthesis and as a catalyst in various chemical reactions. The compound has also been used in the study of the structure and function of proteins and enzymes. It has also been used in the study of the metabolism of drugs and other compounds in the body.